Cas no 102340-68-1 (Acetic acid, [(R)-(4-methylphenyl)sulfinyl]-, methyl ester)
102340-68-1 structure
Product Name:Acetic acid, [(R)-(4-methylphenyl)sulfinyl]-, methyl ester
CAS No:102340-68-1
MF:C10H12O3S
MW:212.265481948853
CID:1134056
PubChem ID:10751029
Update Time:2025-04-20
Acetic acid, [(R)-(4-methylphenyl)sulfinyl]-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Acetic acid, [(R)-(4-methylphenyl)sulfinyl]-, methyl ester
- 102340-68-1
- Acetic acid, [(R)-(4-methylphenyl)sulfinyl]-, methyl ester (9CI)
-
- Inchi: 1S/C10H12O3S/c1-8-3-5-9(6-4-8)14(12)7-10(11)13-2/h3-6H,7H2,1-2H3/t14-/m1/s1
- InChI Key: OYRGZVMTNKAJPR-CQSZACIVSA-N
- SMILES: [S@@](CC(=O)OC)(C1C=CC(C)=CC=1)=O
Computed Properties
- Exact Mass: 212.05076
- Monoisotopic Mass: 212.05071541g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 62.6Ų
Experimental Properties
- PSA: 43.37
Acetic acid, [(R)-(4-methylphenyl)sulfinyl]-, methyl ester Related Literature
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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5. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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